Cas no 1803648-47-6 (5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine)

• Product Name: 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine
• CAS No: 1803648-47-6
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930601
• Update Time: 2025-10-31

5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-7(10)5-4(1-14)16-2-3(15)6(5)17-8(11,12)13/h2,7H,1,14-15H2
• InChI Key： SMICYNHSOSMUPD-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1CN)N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2

Additional information on 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine

Introduction to 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803648-47-6)

5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1803648-47-6, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple substituents, including amino, aminomethyl, difluoromethyl, and trifluoromethoxy groups, endows this molecule with a rich chemical profile that makes it a promising candidate for further exploration in drug discovery and development.

The structural features of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine contribute to its potential biological activity. The pyridine core is a common scaffold in many bioactive molecules, and the specific arrangement of substituents can significantly influence its pharmacological properties. For instance, the amino and aminomethyl groups suggest possible interactions with biological targets such as enzymes and receptors, while the fluorinated groups can enhance metabolic stability and binding affinity. This combination of features makes it an intriguing subject for further investigation.

In recent years, there has been a growing interest in the development of novel compounds with fluorine substituents due to their ability to modulate pharmacokinetic and pharmacodynamic properties. The difluoromethyl and trifluoromethoxy groups in this compound are particularly noteworthy, as they have been shown to improve lipophilicity, reduce metabolic degradation, and increase binding affinity in various drug candidates. These attributes are critical for the design of next-generation therapeutics that require prolonged circulation and high target specificity.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Pyridine derivatives, in particular, have been extensively studied for their role in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803648-47-6) is no exception and has been explored in several preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of this compound is its versatility in chemical modification. The presence of multiple reactive sites allows for the synthesis of a variety of derivatives that can be tailored to target specific biological pathways. For example, modifications at the amino positions could lead to new analogs with enhanced solubility or altered binding profiles. Similarly, the fluorinated groups provide opportunities for fine-tuning pharmacokinetic properties through structural optimization.

The synthesis of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are often employed to introduce the desired substituents into the pyridine core. These synthetic strategies are critical for producing compounds that meet the stringent requirements of pharmaceutical development.

In addition to its synthetic challenges, another key consideration is the characterization of 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and purity of the compound, which are essential for understanding its biological behavior.

The biological evaluation of this compound has revealed promising results in several preclinical models. Studies have demonstrated that it exhibits inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that it may interfere with signaling pathways involved in cancer cell proliferation and survival. These findings underscore its potential as a lead compound for further drug development efforts.

Furthermore, the compound's interaction with biological targets has been investigated using computational modeling techniques. Molecular docking studies have shown that it can bind effectively to several protein receptors, suggesting multiple mechanisms of action. This multiplicity of interactions could be leveraged to develop combination therapies that enhance therapeutic efficacy while minimizing side effects.

The future prospects for 5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine (CAS No. 1803648-47-6) are bright, with ongoing research aimed at optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating this promising compound into viable therapeutics that address unmet medical needs.

In conclusion,5-Amino-2-(aminomethyl)-3-(difluoromethyl)-4-(trifluoromethoxy)pyridine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its multifaceted nature makes it an attractive candidate for further exploration in drug discovery and development. As research continues to uncover new insights into its properties and applications,this compound is poised to play a crucial role in shaping the future of medicine.